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Abstract

This technical guide provides a comprehensive overview of (S)-(+)-2-Methylbutyl
methanesulfonate (CAS No. 104418-40-8), a chiral building block of significant interest to
researchers and professionals in drug discovery and development. This document delves into
the compound's physicochemical properties, provides a detailed, field-proven protocol for its
synthesis and purification, and discusses its analytical characterization. Furthermore, it
explores the compound's core utility as a reactive intermediate, its stability profile, and the
critical safety considerations related to its handling, with a particular focus on the genotoxic
potential inherent to the alkyl sulfonate class. This guide is structured to provide not just
procedural steps, but the underlying scientific rationale, empowering researchers to effectively
and safely utilize this important synthetic intermediate.

Compound Identification and Physicochemical
Properties
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(S)-(+)-2-Methylbutyl methanesulfonate is a chiral sulfonic acid ester. The "(S)" designation
denotes the stereochemistry at the chiral center of the 2-methylbutyl group, and the "(+)"
indicates that it is dextrorotatory. It is primarily used as an intermediate in organic synthesis to
introduce the chiral (S)-2-methylbutyl moiety.

Table 1: Physicochemical Properties of (S)-(+)-2-Methylbutyl Methanesulfonate

Property Value Source(s)
CAS Number 104418-40-8 [1][2]
Molecular Formula CeH1403S [2][3]
Molecular Weight 166.24 g/mol [1][3]
Appearance Colorless liquid [1]
Density 1.08 g/mL at 25 °C [11[2]
Refractive Index (n20/D) 1.432 [1][2]
Optical Activity ([a]20/D) +2.7° (neat) [1][2]
Flash Point >110 °C (>230 °F) [2]
SMILES String CCCOS(C)(=0)=0 [1]
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Synthesis and Purification: A Field-Proven
Approach

The synthesis of (S)-(+)-2-Methylbutyl methanesulfonate is a classic example of converting a
primary alcohol into an excellent leaving group. The reaction involves the esterification of (S)-
(+)-2-Methyl-1-butanol with methanesulfonyl chloride (MsCI).

Causality of Experimental Choices

The selection of reagents and conditions is critical for a successful and safe synthesis.
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» Methanesulfonyl Chloride (MsCI): This is the reagent of choice for introducing the
methanesulfonyl (mesyl) group. It is highly reactive towards nucleophiles like alcohols.

» Non-Nucleophilic Base: A tertiary amine base, such as triethylamine (TEA) or pyridine, is
essential. Its primary role is to neutralize the hydrochloric acid (HCI) byproduct generated
during the reaction. This prevents the protonation of the starting alcohol and potential acid-
catalyzed side reactions.

o Aprotic Solvent: A dry, aprotic solvent like dichloromethane (DCM) is used to dissolve the
reactants without participating in the reaction.

o Temperature Control: The reaction is initiated at a low temperature (0 °C) to control the
exothermic reaction between the alcohol and the highly reactive MsCI, minimizing the
formation of byproducts.

Synthetic Workflow Diagram

Caption: General workflow for the synthesis and purification of (S)-(+)-2-Methylbutyl
methanesulfonate.

Experimental Protocol: Representative Synthesis

Materials:

e (S)-(+)-2-Methyl-1-butanol (1.0 eq.)

¢ Methanesulfonyl Chloride (1.2 eq.)

o Triethylamine (1.5 eq.)

e Dichloromethane (DCM), anhydrous

e 1 M Hydrochloric Acid (HCI)

o Saturated Sodium Bicarbonate (NaHCOs) solution

o Saturated Sodium Chloride (Brine) solution
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e Anhydrous Sodium Sulfate (NazSOa)

Procedure:

To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a nitrogen inlet, add (S)-(+)-2-Methyl-1-butanol (1.0 eq.) and anhydrous DCM
(approx. 10 volumes relative to the alcohol).

Add triethylamine (1.5 eq.) to the solution.
Cool the flask to 0 °C using an ice-water bath.

Slowly add methanesulfonyl chloride (1.2 eq.) dropwise via the dropping funnel over 20-30
minutes, ensuring the internal temperature does not rise above 5 °C.

After the addition is complete, stir the reaction mixture at 0 °C for 1 hour, then allow it to
warm to room temperature and stir for an additional 2-4 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting alcohol
is consumed.

Upon completion, carefully quench the reaction by adding cold water. Transfer the mixture to
a separatory funnel.

Separate the layers. Wash the organic layer sequentially with 1 M HCI, saturated NaHCOs3
solution, and finally with brine.[4] This washing sequence effectively removes the
triethylamine hydrochloride salt and any unreacted reagents.

Dry the organic layer over anhydrous Na=SOa, filter, and concentrate the filtrate under
reduced pressure to yield the crude product.

The product is often of sufficient purity for subsequent steps. If further purification is required,
vacuum distillation can be employed.

Analytical Characterization

While specific, published spectra for this exact compound are not readily available, its

characteristic spectral data can be reliably predicted based on its structure and data from
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analogous compounds.

Table 2: Predicted Spectroscopic Data
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Technique

Predicted Peaks and Rationale

1H NMR

0 ~4.2 ppm (d, 2H, -CH2-O-): Methylene protons
adjacent to the electronegative oxygen are
deshielded. They are split into a doublet by the
single proton at the C2 position. & ~3.0 ppm (s,
3H, CHs-S-): The methyl group on the sulfur
atom appears as a sharp singlet.[5] d ~1.8 ppm
(m, 1H, -CH(CH?3s)-): The methine proton at the
chiral center. & ~1.4 ppm (m, 2H, -CH2-CH3):
The methylene protons of the ethyl group. &
~0.9 ppm (d, 3H, -CH(CH?s)-): The methyl group
at the chiral center. & ~0.9 ppm (t, 3H, -CH2-
CHs): The terminal methyl group of the ethyl
substituent.[6][7][8]

13C NMR

0 ~75 ppm (-CH2-O-): Carbon attached to the
sulfonate oxygen. & ~37 ppm (CHs-S-): Carbon
of the mesyl methyl group. 6 ~34 ppm (-
CH(CHs)-): The chiral methine carbon. 6 ~25
ppm (-CH2-CHs): Methylene carbon of the ethyl
group. 6 ~16 ppm (-CH(CHs)-): Methyl carbon
attached to the chiral center. d ~11 ppm (-CH2-
CHs): Terminal methyl carbon of the ethyl group.
[9][10]

FT-IR (cm™1)

~2960-2850 (C-H stretch): Characteristic of alkyl
groups. ~1350 & ~1175 (S=0 stretch): Strong,
characteristic asymmetric and symmetric
stretches for the sulfonate group.[11] ~970-910
(S-0O-C stretch): Characteristic stretch for the

sulfonate ester linkage.

Mass Spec. (El)

Molecular lon (M*): m/z = 166 (may be weak or
absent). Key Fragments: m/z = 87 ([M -
OSO02CHs]*, loss of the mesyl group), m/z =79
([CH3S0O2]*, mesyl cation), and fragments
corresponding to the alkyl chain, such as m/z =
71 ([CsH11]*) and m/z = 43 ([C3H7]*).[12][13]
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Reactivity, Stability, and Applications
Core Reactivity

The primary utility of (S)-(+)-2-Methylbutyl methanesulfonate stems from the fact that the
methanesulfonate ("mesylate™) anion is an exceptionally stable leaving group. This is due to the
resonance delocalization of the negative charge across the three oxygen atoms. Consequently,
the C-O bond is readily cleaved in the presence of a nucleophile, making this compound an
excellent substrate for Sn2 reactions.[14] The reaction proceeds with inversion of configuration
at the carbon atom bearing the leaving group, although in this specific case, the reaction
occurs at a primary carbon, so the chirality of the molecule is preserved in the product.

Applications in Drug Development

As a chiral building block, this compound is valuable for introducing the (S)-2-methylbutyl group
into a target molecule. This specific chiral motif is found in various biologically active
compounds. Its use allows for the stereocontrolled synthesis of complex molecules, which is a
fundamental requirement in modern pharmaceutical development. The ability to install a
specific stereocenter is crucial as different enantiomers of a drug can have vastly different
pharmacological and toxicological profiles.

Stability Profile

o Thermal Stability: While stable under normal conditions, alkyl methanesulfonates can
decompose at elevated temperatures.[4]

e pH Stability: Mesylates are generally stable under neutral and acidic conditions but can be
cleaved by strong bases or nucleophiles.[15]

o Hydrolytic Stability: The methanesulfonate anion itself is remarkably stable against hydrolysis
under both acidic and alkaline conditions.[16] However, the ester can be hydrolyzed,
particularly under basic conditions, to regenerate the alcohol.

Safety, Toxicology, and Handling
The Genotoxic Risk of Alkyl Sulfonates
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This is the most critical safety consideration. Alkyl methanesulfonates as a class are known
alkylating agents.[17] They can react with nucleophilic sites on DNA, leading to methylation of
DNA bases.[17] This action is mutagenic and makes them potential carcinogens.[17][18]
Regulatory agencies have stringent controls on the limits of such potential genotoxic impurities
(PGIs) in active pharmaceutical ingredients (APIs).[19][20] While the target compound itself is a
desired intermediate, its structural similarity to known genotoxins like methyl methanesulfonate
(MMS) mandates extreme caution.

Handling and Personal Protective Equipment (PPE)

Given the potential toxicity, strict handling procedures must be followed:

e Engineering Controls: Always handle (S)-(+)-2-Methylbutyl methanesulfonate in a well-
ventilated chemical fume hood.

o Personal Protective Equipment: Wear appropriate PPE, including a lab coat, chemical-
resistant gloves (e.g., nitrile), and chemical splash goggles or a face shield.[1]

e Avoiding Exposure: Avoid inhalation of vapors and contact with skin and eyes.[21]

Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents and strong bases.[22]

» Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
regulations. Due to its potential toxicity, it should be treated as hazardous waste.

Conclusion

(S)-(+)-2-Methylbutyl methanesulfonate is a valuable chiral intermediate whose utility is
intrinsically linked to the excellent leaving group ability of the mesylate moiety. Its synthesis is
straightforward, relying on well-established chemistry. However, its application demands a
profound respect for the potential hazards associated with the alkyl sulfonate class.
Researchers and drug development professionals must employ stringent safety protocols and
engineering controls to mitigate the risks of exposure. By understanding both the synthetic
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utility and the toxicological profile of this compound, scientists can harness its potential while
ensuring the highest standards of laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.(S)-(+)-2-FAET EiEERAES 99% | Sigma-Aldrich [sigmaaldrich.com]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


http://www.orgsyn.org/demo.aspx?prep=v79p0252
https://hmdb.ca/spectra/nmr_one_d/124631
https://www.researchgate.net/figure/Mass-spectra-of-alkyl-methane-sulfonates-Ethyl-methane-sulfonate-a-Isopropyl-methane_fig2_287232241
https://ehs.mit.edu/chemicals/
https://www.docbrown.info/page06/molecule_spectroscopy/spec13Cnmr02alkanes.htm#2
https://www.novatia.com/wp-content/uploads/2015/09/Sulfonate-ester-kinetic-study.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/17129
https://pubmed.ncbi.nlm.nih.gov/17530221/
https://www.docbrown.info/page06/molecule_spectroscopy/specMS02alkanes.htm#2-methylbutane
https://www.docbrown.info/page06/molecule_spectroscopy/spec1Hnmr03alkenes.htm#2-methylbut-1-ene
https://pubs.rsc.org/en/content/articlelanding/2018/nj/c8nj01103d
https://www.researchgate.net/figure/Formation-of-methyl-methanesulfonate-from-methanesulfonic-acid-in-methanol-as-a_fig2_26739600
https://www.benchchem.com/product/b010577?utm_src=pdf-custom-synthesis#bc-rfq
https://www.sigmaaldrich.com/TW/zh/product/aldrich/303852
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Foundational & Exploratory

Check Availability & Pricing

2. (S)-(+)-2-METHYLBUTYL METHANESULFONATE One Chongging Chemdad Co. , Ltd
[chemdad.com]

3. 2-Methylbutyl methanesulfonate | C6H1403S | CID 4155877 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. CN102791680B - Process for preparation of alkyl methanesulfonate solution - Google
Patents [patents.google.com]

5. Methyl methanesulfonate(66-27-3) 1H NMR spectrum [chemicalbook.com]
6. hmdb.ca [hmdb.ca]

7. 2-methylbut-1-ene low high resolution H-1 proton nmr spectrum of analysis interpretation
of chemical shifts ppm spin spin line splitting H1 2-methylbut-1-ene 1-H nmr 2-methyl-1-
butene doc brown's advanced organic chemistry revision notes [docbrown.info]

8. 2-METHYLBUTYLAMINE(96-15-1) IR Spectrum [chemicalbook.com]
9. hmdb.ca [hmdb.ca]

10. C-13 nmr spectrum of 2-methylbutane analysis of chemical shifts ppm interpretation of
C-13 chemical shifts ppm of isopentane C13 13-C nmr doc brown's advanced organic
chemistry revision notes [docbrown.info]

11. 2-Methyl butyric acid(116-53-0) 13C NMR spectrum [chemicalbook.com]
12. researchgate.net [researchgate.net]

13. mass spectrum of 2-methylbutane fragmentation pattern of m/z m/e ions for analysis and
identification of isopentane image diagram doc brown's advanced organic chemistry revision
notes [docbrown.info]

14. researchgate.net [researchgate.net]

15. Profiling sulfonate ester stability: identification of complementary protecting groups for
sulfonates - PMC [pmc.ncbi.nlm.nih.gov]

16. Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review -
Green Chemistry (RSC Publishing) DOI:10.1039/D4GC02031F [pubs.rsc.org]

17. Methyl methanesulfonate - Wikipedia [en.wikipedia.org]
18. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

19. Low Level Determinations of Methyl Methanesulfonate and Ethyl Methanesulfonate
Impurities in Emtricitabine Active Pharmaceutical Ingredient by LC/MS/MS Using
Electrospray lonization - PMC [pmc.ncbi.nlm.nih.gov]

20. Risk Assessment and Control Strategies for Mutagenic Impurities of Sulfonate Esters in
Pharmaceuticals - Oreate Al Blog [oreateai.com]

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.chemdad.com/index.php?c=article&id=2208
https://www.chemdad.com/index.php?c=article&id=2208
https://pubchem.ncbi.nlm.nih.gov/compound/4155877
https://pubchem.ncbi.nlm.nih.gov/compound/4155877
https://patents.google.com/patent/CN102791680B/en
https://patents.google.com/patent/CN102791680B/en
https://www.chemicalbook.com/SpectrumEN_66-27-3_1HNMR.htm
https://hmdb.ca/spectra/nmr_one_d/124630
https://www.docbrown.info/page06/spectra/2-methylbut-1-ene-nmr1h.htm
https://www.docbrown.info/page06/spectra/2-methylbut-1-ene-nmr1h.htm
https://www.docbrown.info/page06/spectra/2-methylbut-1-ene-nmr1h.htm
https://www.chemicalbook.com/SpectrumEN_96-15-1_IR1.htm
https://hmdb.ca/spectra/nmr_one_d/124619
https://www.docbrown.info/page06/spectra/2-methylbutane-nmr13c.htm
https://www.docbrown.info/page06/spectra/2-methylbutane-nmr13c.htm
https://www.docbrown.info/page06/spectra/2-methylbutane-nmr13c.htm
https://www.chemicalbook.com/SpectrumEN_116-53-0_13CNMR.htm
https://www.researchgate.net/figure/Mass-spectra-of-alkyl-methane-sulfonates-Ethyl-methane-sulfonate-a-Isopropyl-methane_fig2_51844056
https://www.docbrown.info/page06/spectra/2-methylbutane-ms.htm
https://www.docbrown.info/page06/spectra/2-methylbutane-ms.htm
https://www.docbrown.info/page06/spectra/2-methylbutane-ms.htm
https://www.researchgate.net/publication/384003405_The_synthesis_and_characterization_of_the_two_2-tert-butyl_cyclohexyl_methanesulfonate_compounds
https://pmc.ncbi.nlm.nih.gov/articles/PMC3225188/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3225188/
https://pubs.rsc.org/en/content/articlehtml/2024/gc/d4gc02031f
https://pubs.rsc.org/en/content/articlehtml/2024/gc/d4gc02031f
https://en.wikipedia.org/wiki/Methyl_methanesulfonate
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/methylmethanesulfonate.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3074210/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3074210/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3074210/
https://www.oreateai.com/blog/risk-assessment-and-control-strategies-for-mutagenic-impurities-of-sulfonate-esters-in-pharmaceuticals/2eddeb973e350da3324c445fcb7ac995
https://www.oreateai.com/blog/risk-assessment-and-control-strategies-for-mutagenic-impurities-of-sulfonate-esters-in-pharmaceuticals/2eddeb973e350da3324c445fcb7ac995
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o 21. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 22. Chemicals — EHS [ehs.mit.edu]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to (S)-(+)-2-Methylbutyl
Methanesulfonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010577/docs#an-in-depth-technical-guide-to-s-2-
methylbutyl-methanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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